Cas no 2206610-69-5 (1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride)

• Product Name: 1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride
• CAS No: 2206610-69-5
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD28119062
• CID: 4770220
• PubChem ID: 131638023
• Update Time: 2026-02-26

1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-Azaspiro[4.5]Decan-3-Ol Hydrochloride
• 1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride
• AT28142
• EN300-19351983
• Z4480681343
• 2206610-69-5
• AKOS040790521
• 1-OXA-8-AZASPIRO[4.5]DECAN-3-OL HCL

• MDL： MFCD28119062
• Inchi： 1S/C8H15NO2.ClH/c10-7-5-8(11-6-7)1-3-9-4-2-8;/h7,9-10H,1-6H2;1H
• InChI Key： DDSRYHCCNGKNSK-UHFFFAOYSA-N
• SMILES： Cl.O1CC(CC21CCNCC2)O

Computed Properties

• Exact Mass: 193.0869564 g/mol
• Monoisotopic Mass: 193.0869564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• Molecular Weight: 193.67

Additional information on 1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride

Professional Introduction to Compound with CAS No. 2206610-69-5 and Product Name: 1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride

1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2206610-69-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, featuring an oxygen and nitrogen atom embedded within a decane backbone, has garnered attention due to its unique stereochemical properties and potential biological activities. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

The spirocyclic framework of 1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride imparts a rigid conformation that can influence molecular interactions with biological targets. This structural motif has been explored in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. Recent studies have highlighted the compound's potential as a scaffold for designing novel pharmacological agents. The presence of both oxygen and nitrogen heteroatoms allows for diverse functionalization, enabling the synthesis of derivatives with tailored biological properties.

In the realm of medicinal chemistry, the development of spirocyclic compounds has been driven by their ability to mimic natural product scaffolds while offering improved pharmacokinetic profiles. 1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride exemplifies this trend, with its spirocyclic core providing a stable platform for drug design. The compound's hydrochloride form further enhances its pharmaceutical relevance by improving dissolution rates and facilitating formulation into oral or injectable dosage forms.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of spirocyclic compounds, including 1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride, against various biological targets. These computational approaches have identified potential binding interactions with enzymes and receptors involved in disease pathways, suggesting therapeutic applications in areas such as neurodegeneration and cancer. The rigid structure of the spirocyclic core is particularly advantageous for designing molecules that can selectively interact with biological targets, minimizing off-target effects.

The synthesis of 1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key synthetic strategies include cyclization reactions to form the spirocyclic core, followed by functional group modifications to introduce the hydroxyl and carboxylate groups necessary for salt formation. The optimization of these synthetic routes has been crucial for achieving high yields and purity, ensuring that subsequent biological evaluations are performed on high-quality material.

Biological evaluations of 1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride have revealed promising activities in preclinical models. Studies have demonstrated its potential as an antagonist or agonist at various receptors, including those involved in pain modulation and neurotransmitter signaling. The compound's ability to cross the blood-brain barrier has also been noted, making it a candidate for treating CNS disorders such as epilepsy and Alzheimer's disease. Additionally, its anti-inflammatory properties have been observed in in vitro assays, suggesting applications in managing chronic inflammatory conditions.

The development of novel therapeutic agents often requires the identification of suitable pharmacokinetic profiles to ensure efficacy and safety upon administration. 1-oxa-8-azaspiro[4.5]decan-3-ol;hydrochloride, with its enhanced solubility due to the salt form, exhibits favorable pharmacokinetic properties that may translate into improved patient compliance and therapeutic outcomes. Further studies are needed to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profiles in vivo.

The integration of structural biology techniques has provided deeper insights into how 1 oxo 8 azaspiro 45 decan 3 ol hydrochloride interacts with biological targets at the molecular level. High-resolution crystal structures of protein-ligand complexes have revealed key binding interactions that rationalize its observed biological activities. These structural insights have guided medicinal chemists in designing next-generation analogs with improved potency and selectivity.

The future prospects for 1 oxo 8 azaspiro 45 decan 3 ol hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications through structure-based drug design approaches. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating preclinical findings into clinical trials and ultimately into new treatments for patients worldwide.